Cas no 1917134-67-8 ((6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol)

• Product Name: (6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol
• CAS No: 1917134-67-8
• CID: 4629672
• PubChem ID: 104564147
• Update Time: 2025-09-23

(6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(2-(2-(2-methoxyethoxy)ethoxy)ethoxy)pyridin-2-yl)methanol
• (6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol

Additional information on (6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol

(6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol and CAS No. 1917134-67-8: A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

(6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol, with the CAS No. 1917134-67-8, is a complex organic compound characterized by its multi-ether functional groups and pyridine ring structure. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceutical development, materials science, and bioactive compound synthesis. The unique combination of methoxyethoxy groups and the pyridine scaffold provides a versatile platform for functionalization, enabling interactions with biological targets such as receptors, enzymes, and ion channels.

The CAS No. 1917134-67-8 compound exhibits a molecular formula of C₁₆H₃₂O₈N, with a molecular weight of approximately 344.43 g/mol. Its structural features include a central pyridine ring substituted with a long-chain ethoxyethoxyethoxy group, which contributes to its hydrophilic nature and amphiphilic properties. This molecular architecture allows the compound to interact with both polar and nonpolar environments, making it suitable for applications in drug delivery systems and biomaterials.

Recent studies have highlighted the importance of ethoxyethoxyethoxy groups in modulating the physicochemical properties of small molecules. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the introduction of multiple methoxyethoxy chains can enhance the solubility and bioavailability of drug candidates. The methoxyethoxy functional groups also provide steric and electronic effects that influence the binding affinity of the molecule to target proteins, as observed in a 2024 study on GPCR (G protein-coupled receptor) ligands.

The pyridin-2-yl moiety in this compound plays a critical role in its biological activity. Pyridine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and π-π stacking interactions with biological macromolecules. A 2023 review in Advanced Drug Delivery Reviews emphasized that pyridine-based compounds are particularly effective in targeting ion channels and neurotransmitter receptors, which are key therapeutic targets for neurological and cardiovascular diseases.

One of the most notable features of (6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol is its synthetic versatility. The molecule can be synthesized through a multi-step process involving etherification reactions, alkylation, and pyridine ring formation. A 2024 study published in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes microwave-assisted techniques to improve the efficiency of the reaction. This method not only reduces the reaction time but also minimizes the formation of byproducts, making it a sustainable approach for large-scale production.

The ethoxyethoxyethoxy chain in this compound is particularly interesting due to its ability to influence the molecule's self-assembly behavior. A 2023 study in ACS Applied Materials & Interfaces showed that the presence of multiple ethoxy groups can lead to the formation of micellar structures in aqueous solutions, which is beneficial for drug encapsulation and controlled release. This property makes the compound a promising candidate for designing smart drug delivery systems that respond to environmental stimuli such as pH or temperature changes.

Recent advances in computational chemistry have further enhanced the understanding of the pyridin-2-yl substituent's role in molecular interactions. A 2024 paper in Journal of Computational Chemistry used molecular dynamics simulations to analyze the binding of similar compounds to the human serotonin receptor (5-HT_2A). The results indicated that the pyridine ring's aromaticity and hydrogen-bonding capacity are critical for stabilizing the ligand-receptor complex, which could have implications for the development of new antidepressants and antipsychotic drugs.

In addition to its pharmaceutical applications, (6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol has potential uses in the development of biocompatible materials. A 2023 study in Materials Science and Engineering: C explored the use of this compound as a building block for creating hydrogels with tunable mechanical properties. The hydrophilic nature of the ethoxy groups allowed the formation of cross-linked networks that could mimic the extracellular matrix, which is essential for tissue engineering applications.

The methoxyethoxy groups also contribute to the molecule's antioxidant properties. A 2024 study in Free Radical Biology and Medicine demonstrated that compounds with similar ether chains can scavenge reactive oxygen species (ROS) by donating hydrogen atoms. This property suggests that the CAS No. 1917134-67-8 compound may have applications in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

Despite its promising properties, the ethoxyethoxyethoxy chain also presents challenges in terms of molecular stability. A 2023 study in Chemical Communications reported that prolonged exposure to UV light can cause the degradation of the ether bonds, which could affect the compound's efficacy in certain applications. However, recent efforts to incorporate protective groups or modify the chain length have shown potential in improving the molecule's stability under various conditions.

Overall, (6-{2-2-(2-methoxyethoxy)ethoxyethoxy}pyridin-2-yl)methanol represents a valuable compound with multifaceted applications in biomedical research. Its unique structural features, including the pyridin-2-yl ring, methoxyethoxy groups, and the long-chain ethoxyethoxyethoxy substituent, make it a versatile platform for the design of new drugs, materials, and bioactive molecules. Ongoing research in synthetic chemistry, computational modeling, and biological testing continues to expand the potential of this compound, highlighting its significance in modern science and medicine.